Methyl 4-((4-chlorobenzo[d]thiazol-2-yl)(2-(diethylamino)ethyl)carbamoyl)benzoate hydrochloride
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Overview
Description
“Methyl 4-((4-chlorobenzo[d]thiazol-2-yl)(2-(diethylamino)ethyl)carbamoyl)benzoate hydrochloride” is a chemical compound that contains a benzothiazole ring, which is a heterocyclic compound . It’s related to a class of compounds that have shown diverse biological activities .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using techniques such as IR spectroscopy, 1H NMR, and 13C NMR . These techniques provide information about the functional groups present in the molecule and their chemical environment.Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using techniques such as IR spectroscopy, 1H NMR, and 13C NMR . These techniques provide information about the functional groups present in the molecule and their chemical environment.Scientific Research Applications
Anti-Inflammatory Properties
Compounds with a similar structure have been synthesized and analyzed for their anti-inflammatory properties . These compounds have shown promising results in inhibiting COX-1, an enzyme involved in inflammation .
Antioxidant Activity
Thiazole derivatives, including those similar to the compound , have been synthesized and screened for their in vitro antioxidant properties . Some of these synthesized compounds have shown potent antioxidant activity .
Antimicrobial Activity
Thiazole derivatives have been found to have antimicrobial activity . They have been tested against various bacteria and have shown promising results .
Antifungal Activity
Thiazole derivatives have also been found to have antifungal activity . They have been used to treat various fungal infections .
Antiviral Activity
Thiazole derivatives have been found to have antiviral activity . They have been used in the treatment of various viral infections .
Neuroprotective Properties
Thiazole derivatives have been found to have neuroprotective properties . They have been used in the treatment of various neurological disorders .
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They have been associated with antimicrobial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities .
Mode of Action
Thiazole derivatives have been reported to interact with various biological targets to induce their effects . For instance, some thiazole derivatives have been found to inhibit α-amylase, which could explain their antidiabetic activity .
Biochemical Pathways
Thiazole derivatives have been associated with various biological effects, suggesting that they may interact with multiple biochemical pathways . For example, some thiazole derivatives have been found to induce S phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, and subsequently induce mitochondrial dysfunction to induce cell apoptosis .
Pharmacokinetics
Thiazole derivatives are known to have diverse physico-chemical properties, which can influence their pharmacokinetic profiles .
Result of Action
Based on the known activities of thiazole derivatives, it can be inferred that this compound may have potential antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the stability and activity of thiazole derivatives .
properties
IUPAC Name |
methyl 4-[(4-chloro-1,3-benzothiazol-2-yl)-[2-(diethylamino)ethyl]carbamoyl]benzoate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24ClN3O3S.ClH/c1-4-25(5-2)13-14-26(22-24-19-17(23)7-6-8-18(19)30-22)20(27)15-9-11-16(12-10-15)21(28)29-3;/h6-12H,4-5,13-14H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQWNOXPEWXPWJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=CC=C2Cl)C(=O)C3=CC=C(C=C3)C(=O)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25Cl2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-((4-chlorobenzo[d]thiazol-2-yl)(2-(diethylamino)ethyl)carbamoyl)benzoate hydrochloride |
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